molecular formula C20H16F3NO4 B2622463 6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one CAS No. 900014-91-7

6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one

Cat. No.: B2622463
CAS No.: 900014-91-7
M. Wt: 391.346
InChI Key: DCUJAXYQFMSWRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (CAS RN: 144918-44-5) is a furoquinolinone derivative characterized by a fused furan-quinoline core. Key structural features include:

  • Methoxy groups at positions 6 and 7 on the quinoline ring.
  • A 2-(trifluoromethyl)phenyl substituent at position 7.
  • A lactone moiety at position 1.

This compound is synthesized via microwave-assisted multicomponent reactions, as described for structurally related furoquinolinones .

Properties

IUPAC Name

6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydro-3H-furo[3,4-b]quinolin-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16F3NO4/c1-26-15-7-11-13(8-16(15)27-2)24-14-9-28-19(25)18(14)17(11)10-5-3-4-6-12(10)20(21,22)23/h3-8,17,24H,9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCUJAXYQFMSWRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C2C(=C1)C(C3=C(N2)COC3=O)C4=CC=CC=C4C(F)(F)F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16F3NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one is a complex organic compound with the molecular formula C20_{20}H16_{16}F3_3NO4_4 and a molecular weight of 391.34 g/mol. It has garnered attention in medicinal chemistry due to its potential biological activities.

  • CAS Number : 900014-91-7
  • Molecular Structure : The compound features a furoquinoline backbone, which is known for various biological activities including anticancer and antimicrobial properties.

Antimicrobial Activity

Recent studies have indicated that compounds with trifluoromethyl substitutions exhibit significant antimicrobial properties. For instance, derivatives similar to the target compound have shown potent activity against Gram-positive bacteria, with Minimum Inhibitory Concentration (MIC) values as low as 0.78 μg/ml in some cases . This suggests that the trifluoromethyl group may enhance the compound's efficacy against microbial pathogens.

Anticancer Potential

Research has highlighted that quinoline derivatives possess anticancer properties. The furo[3,4-b]quinoline structure is particularly noted for its ability to inhibit various kinases involved in cancer progression. In vitro studies have demonstrated that such compounds can induce apoptosis in cancer cell lines, potentially through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .

The biological mechanisms underlying the activity of 6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one are still under investigation. However, it is hypothesized that the compound may interact with specific enzymes or receptors involved in cellular signaling pathways. The presence of the trifluoromethyl group is believed to enhance lipophilicity and cellular uptake, facilitating its biological effects.

Case Studies

Several case studies have explored the biological effects of related compounds:

  • Antibacterial Efficacy : A study on trifluoromethyl-substituted phenyl derivatives showed that these compounds effectively inhibited biofilm formation in Staphylococcus aureus, outperforming traditional antibiotics like vancomycin .
  • Cytotoxicity Assays : In vitro assays demonstrated that related furoquinoline derivatives exhibited significant cytotoxic effects on various cancer cell lines, indicating potential for further development as anticancer agents .

Data Table: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialMIC values as low as 0.78 μg/ml
AnticancerInduced apoptosis in cancer cell lines
Biofilm InhibitionInhibited biofilm formation >85%

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Furoquinolinone Derivatives

Compound Name & CAS RN Substituents Melting Point (°C) Yield (%) Key Properties/Activity Reference
Target Compound :
6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(144918-44-5)
6,7-OCH₃; 9-(2-CF₃Ph) N/A N/A High purity (95%); inferred potential antibacterial activity
7-Chloro-9-(4-chlorophenyl)-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(CAS RN: 867068-37-9)
7-Cl; 9-(4-ClPh) N/A N/A Predicted properties:
Boiling point: 498.7±45.0 °C;
Density: 1.50±0.1 g/cm³;
pKa: -1.17±0.40
9-(Benzo[d][1,3]dioxol-5-yl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(4aa)
6,7,8-OCH₃; 9-(benzodioxolyl) 271–273 92 Antibacterial activity; confirmed by NMR
9-(3,4-Dimethoxyphenyl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(4ab)
6,7,8-OCH₃; 9-(3,4-OCH₃Ph) 258–260 91 High yield; structural stability
9-(4-Chlorophenyl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(4ad)
6,7,8-OCH₃; 9-(4-ClPh) >300 81 Lower yield due to electron-withdrawing Cl substituent
9-(2,4-Dichlorophenyl)-6,7-dimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one
(CAS RN: 900014-92-8)
6,7-OCH₃; 9-(2,4-Cl₂Ph) N/A N/A Commercial availability; no reported bioactivity

Key Observations:

Substituent Effects on Physicochemical Properties :

  • Electron-donating methoxy groups (e.g., in 4aa, 4ab) correlate with higher synthetic yields (>90%) and lower melting points (~250–273 °C) due to reduced crystallinity .
  • Halogenated substituents (e.g., Cl, CF₃) lower yields (e.g., 81% for 4ad) and increase melting points (>300 °C for 4ad), likely due to enhanced intermolecular interactions .

Biological Activity :

  • Derivatives with methoxy-rich substituents (e.g., 4aa, 4ab) exhibit confirmed antibacterial activity, suggesting the target compound may share similar properties .
  • The trifluoromethyl group in the target compound may enhance metabolic stability and bioavailability compared to chlorinated analogs .

Synthetic Accessibility: Microwave-assisted synthesis (used for analogs in ) enables rapid assembly of the furoquinolinone core, though yields vary with substituent compatibility .

Q & A

Q. Table 1. Comparative Synthesis Yields for Quinolinone Derivatives

Reaction StepReagents/ConditionsYield (%)Reference
Nitro ReductionLiAlH₄, THF, rt54–96.5
Trifluoromethylphenyl CouplingPd(PPh₃)₄, Na₂CO₃, 80°C59–72*
AlkylationNaH, DMF, 60°C88.7
*Hypothetical range based on analogous reactions

Q. Table 2. Key NMR Chemical Shifts for Core Structure

Proton Environmentδ (ppm)MultiplicityReference
Aromatic H (quinolinone)7.1–8.3d/dd
OCH₃ (methoxy)3.7–3.9s
CF₃ (trifluoromethyl)--N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.